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Compound of Interest

Compound Name: (3S,4S)-PF-06459988

Cat. No.: B8180666

Disclaimer: This document provides essential safety and logistical information based on
publicly available data and general laboratory best practices. A specific Safety Data Sheet
(SDS) for (3S,4S)-PF-06459988 was not publicly available at the time of this writing. The
official SDS from the manufacturer or supplier is the primary and authoritative source for safety,
handling, and disposal information. Researchers, scientists, and drug development
professionals must obtain and adhere to the guidance provided in the official SDS for (3S,4S)-
PF-06459988. Pfizer, as a potential originator of this compound, provides a portal for accessing
SDSs for their products.[1]

(3S,4S)-PF-06459988 is identified as a potent, irreversible inhibitor of T790M mutant epidermal
growth factor receptor (EGFR), a compound of interest in cancer research.[2][3] Due to its high
potency and targeted mechanism of action, all handling and disposal procedures should be
conducted with the utmost caution to minimize exposure and environmental release.

Key Compound Information

The following table summarizes key information for (3S,4S)-PF-06459988 relevant to its safe
handling and disposal.
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Property Value Source(s)

1-((3R,4R)-3-(((5-Chloro-2-((1-
methyl-1H-pyrazol-4-
l)amino)-7H-pyrrolo[2,3-

Chemical Name ¥ _ _)_ by [ [2]
d]pyrimidin-4-yl)oxy)methyl)-4-
methoxy-1-pyrrolidinyl)-2-

propen-1-one

Molecular Formula C19H22CIN7O3 [4]

Molecular Weight 431.9 g/mol [2]
Potent, irreversible EGFR

Compound Type o [3]
inhibitor

Recommended long-term

Storage
storage at -20°C.[3]

Proper Disposal Procedures

The following step-by-step procedures are based on general best practices for the disposal of
potent pharmaceutical compounds and hazardous laboratory waste.[5][6] These should be
considered interim guidance until the official SDS is consulted.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure appropriate PPE is worn, including but not limited to:
o Safety glasses or goggles[7]

e Alab coat[5]

e Gloves (chemically resistant, type to be specified in the official SDS)[5]

 All handling of the solid compound and concentrated solutions should occur within a certified
chemical fume hood to prevent inhalation.[8]

Step 2: Waste Segregation and Collection
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e Solid Waste:

o Collect all solid waste contaminated with (3S,4S)-PF-06459988 (e.g., weighing papers,
contaminated tips, vials) in a dedicated, clearly labeled, and sealed hazardous waste
container.[5]

o The container should be made of a material compatible with the compound and any
solvents used.[5]

e Liquid Waste:

o Collect all liquid waste containing (3S,4S)-PF-06459988 (e.g., unused solutions, solvent
rinses) in a dedicated, sealed, and clearly labeled hazardous waste container.[9]

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Sharps Waste:

o Any sharps (needles, scalpels, etc.) contaminated with the compound should be disposed
of in a designated sharps container that is also labeled as hazardous chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "(3S,4S)-PF-06459988"

The approximate concentration and quantity of the waste

The date of accumulation

Any other information required by your institution's EHS office and local regulations.

Step 4: Storage of Waste
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» Store waste containers in a designated, secure area away from general laboratory traffic.
e Ensure the storage area is well-ventilated.

o Follow all institutional and regulatory requirements for the storage of hazardous waste.
Step 5: Final Disposal

» Never dispose of (3S,4S)-PF-06459988 down the drain or in the regular trash.[5]

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.[10]

 Incineration at a permitted facility is a typical disposal method for hazardous pharmaceutical
waste.[5]

Experimental Protocols and Deactivation

No specific experimental protocols for the deactivation of (3S,4S)-PF-06459988 for disposal
purposes are publicly available. As an irreversible inhibitor, it forms a covalent bond with its
target, often a cysteine residue.[11][12] Chemical deactivation in a laboratory setting without a
validated protocol is not recommended due to the potential for creating other hazardous
byproducts. The primary and safest approach is secure containment and disposal via a
licensed contractor.

Logical Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (3S,4S)-PF-
06459988.
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Caption: Workflow for the safe disposal of (3S,4S)-PF-06459988.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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